Ethyl 2-(4-bromo-3-fluoro-anilino)acetate

• Molecular Formula: C10H11BrFNO2
• Molecular Weight: 276.10 g/mol
• IUPAC Name: ethyl 2-(4-bromo-3-fluoroanilino)acetate
• InChI: InChI=1S/C10H11BrFNO2/c1-2-15-10(14)6-13-7-3-4-8(11)9(12)5-7/h3-5,13H,2,6H2,1H3
• InChI Key: OUEVKDHFYGKXDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=CC(=C(C=C1)Br)F

Description

Ethyl 2-(4-bromo-3-fluoro-anilino)acetate is a useful research compound. Its molecular formula is C10H11BrFNO2 and its molecular weight is 276.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 4-bromo-3-fluoro-aniline (120 g, 0.63 mol) and diisopropylethylamine (162 g, 1.26 mol) in acetonitrile (1.0 L) was heated to 60° C. and ethyl bromoacetate (105 g, 0.63 mol) was added dropwise within 2 h. The reaction mixture was stirred at this temperature for 12 h and was then evaporated to dryness. Water was added to the residue and the solid was filtered. Crystallization from petroleum ether and ethyl acetate (5:1) provided the desired product as a white solid.